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Compound of Interest

Compound Name: 3-Methylhexane-d16

CAS No.: 284664-84-2

Cat. No.: B1627838

Get Quote

Executive Technical Summary
3-Methylhexane-d16 (Perdeuterated 3-Methylhexane) is a specialized isotopic standard used

primarily in Nuclear Magnetic Resonance (NMR) spectroscopy and metabolic stability studies

(DMPK). Unlike its protonated counterpart, the d16 variant presents unique physical properties

—most notably a significant density increase—that necessitate recalibrated handling protocols.

This guide synthesizes standard GHS hazard data with the practical nuances of handling high-

purity deuterated alkanes, ensuring both personnel safety and data integrity.
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Parameter Data Note

CAS Number 284664-84-2 Specific to d16 isotope

Chemical Formula Fully deuterated

Molecular Weight 116.30 g/mol
~16% heavier than H-form

(100.20 g/mol )

Density 0.798 g/mL
Critical: +16% vs H-form

(0.687 g/mL)

Boiling Point 91 °C Similar to H-form

Signal Word DANGER Flammable, Aspiration Hazard

Chemical Identity & Isotopic Physics
The Deuterium Effect
The substitution of sixteen hydrogen atoms (

) with deuterium (

) introduces a "Primary Isotope Effect" on the molecule's physical behavior. While chemical
reactivity remains largely parallel to the protonated form, the mass increase is non-trivial.

Density Implications: The density shift from 0.687 to 0.798 g/mL means that volumetric

dispensing (e.g., using a 100 µL pipette) will deliver 16% more mass than the protonated

solvent.

Actionable Insight: For quantitative internal standard preparation, gravimetric dosing is

required. Do not rely on volumetric displacement calibrated for standard alkanes.

NMR Silence: The d16 variant is "NMR Silent" in proton (

) NMR, providing a clean baseline between 0.8–1.5 ppm, a region typically crowded by alkyl
signals in drug candidates.

Comprehensive Hazard Analysis (GHS)
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The safety profile of 3-Methylhexane-d16 mirrors its parent alkane, dominated by flammability

and aspiration risks.

Physical Hazards
Flammable Liquid (Category 2):

H225: Highly flammable liquid and vapor.[1][2][3]

Mechanism: Low flash point (-1 °C to -15 °C range) allows vapor generation at sub-

ambient temperatures. Static discharge is a primary ignition source due to the low

conductivity of non-polar alkanes.

Health Hazards
Aspiration Hazard (Category 1):

H304: May be fatal if swallowed and enters airways.[1][2][3]

Mechanism: Low viscosity and low surface tension allow the liquid to spread rapidly over

mucosal surfaces. If emesis (vomiting) occurs, the fluid can bypass the epiglottis, entering

the lungs and causing chemical pneumonitis.

Specific Target Organ Toxicity (STOT-SE 3):

H336: May cause drowsiness or dizziness.[1][2][3]

Mechanism: Lipophilic hydrocarbons cross the blood-brain barrier, acting as CNS

depressants.

Environmental Hazards
Aquatic Toxicity (Acute 1 / Chronic 1):

H400/H410: Very toxic to aquatic life with long-lasting effects.[1][2]

Protocol: All waste must be segregated into "Non-Halogenated Organic" streams. Never

dispose of down sink drains.
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Strategic Handling & Integrity Protocol
Maintaining the isotopic purity (atom % D) is as critical as safety. While alkanes are not prone

to H/D exchange with atmospheric moisture (unlike

or

), water contamination introduces an unwanted

peak at ~1.56 ppm (in

) or distinct peaks in the alkane, obscuring data.

Inert Atmosphere Transfer Workflow
The following diagram outlines the "Self-Validating" protocol for dispensing 3-Methylhexane-
d16. This minimizes static risk (fire) and moisture ingress (data integrity).
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Start: Dispensing 3-Methylhexane-d16

1. PPE Verification
(Nitrile Gloves, Flame Retardant Lab Coat, Goggles)

2. Static Grounding
(Ground Flasks & Personnel)

Critical Safety Step

3. Inert Gas Blanket
(Argon/N2 Flow over Septum)

Prevent Flash Fire

4. Syringe Transfer
(Glass Syringe, PTFE Plunger)

Maintain Dryness

5. Transfer to Receiver
(Pre-dried, Septum-sealed)

6. Parafilm/Teflon Seal
(Prevent Vapor Loss)

Click to download full resolution via product page
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Figure 1: Inert Atmosphere Transfer Workflow ensuring static dissipation and moisture

exclusion.

Storage Architecture
Temperature: Ambient (15–25 °C) is generally acceptable, but refrigeration (2–8 °C) reduces

vapor pressure, lowering fire risk.

Container: Store in amber glass with PTFE-lined caps.

Segregation: Keep away from oxidizers (peroxides, nitrates) to prevent exothermic reactions.

Emergency Response Architecture
In the event of containment breach, the response must be rapid and specific to hydrocarbon

fires and chemical pneumonitis risks.

Spill Response Logic
Do not treat this like a water-based spill. The low flash point means vapors travel along the

floor to ignition sources.

Spill Detected Assess Volume

Small (<50 mL)
Fume Hood/Bench

Large (>50 mL)
Floor/Open Lab

Eliminate Ignition Sources
(Unplug Hotplates)

1. EVACUATE Area
2. Pull Alarm

Do NOT Attempt Cleanup

Absorb with Vermiculite
(Non-Combustible)

Seal in HazMat Bag
Label: Flammable

Click to download full resolution via product page

Figure 2: Decision Matrix for 3-Methylhexane-d16 Spill Response.

First Aid Protocols
Inhalation: Remove victim to fresh air immediately. If breathing is irregular, provide oxygen.

Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance (risk

of secondary exposure).
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Ingestion:DO NOT INDUCE VOMITING. This is the most critical instruction. Vomiting forces

the alkane back up the esophagus, increasing the risk of aspiration into the lungs. Transport

to ER immediately.

Skin Contact: Wash with soap and water. Remove contaminated clothing (risk of static

ignition from soaked fabric).

Analytical Verification
To verify the identity and purity of 3-Methylhexane-d16 upon receipt:

Proton NMR (

-NMR):

Expectation: No signals (Silent).

Contamination Check: Look for residual solvent peaks (e.g., Acetone at 2.17 ppm, Water

at 1.56 ppm in

) or protonated 3-methylhexane signals (multiplets 0.8–1.4 ppm).

GC-MS:

Expectation: Molecular ion peak at m/z 116.

Purity: Check for m/z 100 (protonated parent) to calculate isotopic enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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